Cas no 6331-61-9 ((4-Allyl-2-methoxyphenoxy)acetic acid)

• Product Name: (4-Allyl-2-methoxyphenoxy)acetic acid
• CAS No: 6331-61-9
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD00017594
• CID: 959696
• PubChem ID: 354335205
• Update Time: 2025-04-19

(4-Allyl-2-methoxyphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Allyl-2-methoxyphenoxy)acetic acid
• (4-Allyl-2-methoxyphenoxy)acetic Acid
• [2-methoxy-4-(prop-2-en-1-yl)phenoxy]acetic acid
• 2-(2-methoxy-4-prop-2-enylphenoxy)acetate
• (4-allyl-2-methoxy-phenoxy)-acetic acid
• (4-allyl-2-methoxyphenoxy)acetic acid(SALTDATA: FREE)
• (4-Allyl-2-methoxy-phenoxy)-essigsaeure
• 2-methoxy-4-(2-propenyl)phenoxyacetic acid
• Eugenolessigsaeure
• Eugenolglykolsaeure
• eugenoxyacetic acid
• O-(2-Methoxy-4-allyl-phenyl)-glykolsaeure
• (2-METHOXY-4-ALLYL-PHENOXY)-ACETIC ACID
• 2-Methoxy-4-allylphenoxyacetic acid
• 2-(2-methoxy-4-prop-2-enylphenoxy)acetic acid
• NSC37754
• Oprea1_017854
• Oprea1_577048
• SBB085230
• BDBM50321262
• STL511305
• (4-Allyl-2-methoxyphenoxy)acetic acid

• MDL： MFCD00017594
• Inchi： 1S/C12H14O4/c1-3-4-9-5-6-10(11(7-9)15-2)16-8-12(13)14/h3,5-7H,1,4,8H2,2H3,(H,13,14)
• InChI Key： FQBPCNCFOCPCJP-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(=CC=1OC)CC=C

Computed Properties

• Exact Mass: 222.08922
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 239
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8

Experimental Properties

• Melting Point: 99.0 to 103.0 deg-C
• PSA: 55.76
• LogP: 1.88710

(4-Allyl-2-methoxyphenoxy)acetic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• RTECS：AI8967340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives